Cas no 1185908-13-7 (3-(benzyloxymethyl)-1H-pyrazol-5-amine)

• Product Name: 3-(benzyloxymethyl)-1H-pyrazol-5-amine
• CAS No: 1185908-13-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 2122660
• PubChem ID: 10899713
• Update Time: 2025-04-21

3-(benzyloxymethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxymethyl)-1H-pyrazol-5-amine
• SCHEMBL23854651
• DTXSID90447667
• DB-368104
• CS-0452073
• DB-338942
• 5-Benzyloxymethyl-2H-pyrazol-3-ylamine
• 1185908-13-7
• 5-(phenylmethoxymethyl)-1H-pyrazol-3-amine
• SCHEMBL958531
• YIBUHJHRURIGRW-UHFFFAOYSA-N
• AKOS016000447
• 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine
• 5-(benzyloxymethyl)-1H-pyrazol-3-amine
• 393590-62-0

• Inchi： 1S/C11H13N3O/c12-11-6-10(13-14-11)8-15-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H3,12,13,14)
• InChI Key： YIBUHJHRURIGRW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1=CC(N)=NN1

Computed Properties

• Exact Mass: 203.105862047Da
• Monoisotopic Mass: 203.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.9Ų